Cas no 6127-96-4 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine)
6127-96-4 structure
Product Name:1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine
CAS No:6127-96-4
MF:C17H19NO2
MW:269.338264703751
CID:1626605
PubChem ID:3076163
Update Time:2025-04-21
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine
- 6127-96-4
- DTXSID20388953
- Oprea1_718340
-
- Inchi: 1S/C17H19NO2/c1-18-15(11-13-5-3-2-4-6-13)14-7-8-16-17(12-14)20-10-9-19-16/h2-8,12,15,18H,9-11H2,1H3
- InChI Key: KEHPHMSKLAZLEM-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)C(CC1C=CC=CC=1)NC
Computed Properties
- Exact Mass: 269.14167
- Monoisotopic Mass: 269.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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